Cas no 85566-04-7 (1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene)
85566-04-7 structure
Product Name:1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene
CAS No:85566-04-7
MF:C34H22N8
MW:542.592085361481
CID:2807982
PubChem ID:71406314
Update Time:2025-04-21
1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene Chemical and Physical Properties
Names and Identifiers
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- 85566-04-7
- 1,1'-{1,3-Phenylenebis[(diazomethylene)-3,1-phenylene(diazomethylene)]}dibenzene
- DTXSID00826924
- 1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene
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- Inchi: 1S/C34H22N8/c35-39-31(23-10-3-1-4-11-23)25-14-7-16-27(20-25)33(41-37)29-18-9-19-30(22-29)34(42-38)28-17-8-15-26(21-28)32(40-36)24-12-5-2-6-13-24/h1-22H
- InChI Key: NVDSZCFODWJOEX-UHFFFAOYSA-N
- SMILES: [N+](=C(C1C=CC=C(C(C2C=CC=CC=2)=[N+]=[N-])C=1)C1C=CC=C(C(C2C=CC=C(C(C3C=CC=CC=3)=[N+]=[N-])C=2)=[N+]=[N-])C=1)=[N-]
Computed Properties
- Exact Mass: 542.19674274Da
- Monoisotopic Mass: 542.19674274Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 42
- Rotatable Bond Count: 8
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 4
- XLogP3: 8.8
- Topological Polar Surface Area: 8Ų
1,3-Bis[diazo-[3-[diazo(phenyl)methyl]phenyl]methyl]benzene Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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